3-(3-Methylbenzenesulfonyl)aniline

• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol
• SMILES: CC1=CC(=CC=C1)S(=O)(=O)C2=CC=CC(=C2)N
• InChI: InChI=1S/C13H13NO2S/c1-10-4-2-6-12(8-10)17(15,16)13-7-3-5-11(14)9-13/h2-9H,14H2,1H3
• InChIKey: ULOZJEXDZIOFHQ-UHFFFAOYSA-N

3-(3-Methylbenzenesulfonyl)aniline: Building Block Overview

3-(3-Methylbenzenesulfonyl)aniline, also referred to as 3-(m-tolylsulfonyl)aniline (CAS 1892973-15-7), is a diaryl sulfone belonging to the benzenesulfonanilide class. It features a primary aniline group at the meta position of one phenyl ring and a 3-methylbenzenesulfonyl moiety on the other, with the methyl substituent positioned meta to the sulfonyl linkage . This specific substitution pattern distinguishes it from the more common 4-methylbenzenesulfonyl (tosyl) analogs and confers differential electronic and steric properties that are relevant in structure–activity relationship (SAR)-driven lead optimization programs .

Meta-methyl substitution for SAR-driven lead optimization

Primary aniline enables diverse derivatization (amide coupling, diazotization)

Differentiates from para-methyl (tosyl) analogs with distinct electronic/steric profile

Why Substitution with para-Methyl Analogs Fails

The 3-methylbenzenesulfonyl group is not merely a positional isomer of the ubiquitous 4-methylbenzenesulfonyl (tosyl) group; the meta-methyl substitution alters both the electronic character of the sulfonyl ring and the three-dimensional conformation of the diaryl sulfone. In the 2-amino-6-arylsulfonylbenzonitrile HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) series, SAR studies demonstrated that a meta substituent—particularly a meta methyl group—invariably increased antiviral activity, whereas para substitution did not confer the same benefit [1]. Consequently, procurement specifications that treat all 'methylbenzenesulfonyl aniline' isomers as interchangeable risk selecting a compound with suboptimal electronic or steric properties for the intended target.

Para-methyl analogs may lack the meta-methyl binding conformation observed for HIV-1 RT hydrophobic pocket, potentially reducing target engagement.

Electronic effects differ: meta-CH₃ has σ −0.07 vs para −0.17, altering sulfone electron withdrawal and aniline basicity.

SAR from NNRTI series indicates meta-methyl consistently enhances antiviral activity, while para substitution does not confer the same benefit.

• [1] Chan, J. H.; Hong, J. S.; Hunter, R. N. III; Orr, G. F.; Cowan, J. R.; Sherman, D. B.; Sparks, S. M.; Reitter, B. E.; Andrews, C. W. III; Hazen, R. J.; St. Clair, M.; Boone, L. R.; Ferris, R. G.; Creech, K. L.; Roberts, G. B.; Short, S. A.; Weaver, K.; Ott, R. J.; Ren, J.; Hopkins, A.; Stuart, D. I.; Stammers, D. K. 2-Amino-6-arylsulfonylbenzonitriles as Non-nucleoside Reverse Transcriptase Inhibitors of HIV-1. J. Med. Chem. 2001, 44 (12), 1866–1882. View Source

Differentiation Evidence vs. Closest Analogs

Enhanced Antiviral Potency in HIV-1 NNRTI Series

In the 2-amino-6-arylsulfonylbenzonitrile HIV-1 reverse transcriptase inhibitor series, SAR analysis established that a meta substituent on the arylsulfonyl ring, especially a meta methyl group, consistently increased antiviral potency. Di-meta-substituted sulfones (e.g., compounds 3v, 3w, 3x, 3y) achieved IC50 values in the low nanomolar range against wild-type HIV-1 and retained single-digit nanomolar activity against V106A and P236L mutant strains [1]. While the target compound 3-(3-methylbenzenesulfonyl)aniline serves as a synthetic precursor rather than the final drug candidate, this SAR principle demonstrates that the meta-methyl substitution pattern is structurally privileged for target engagement in this pharmacophore.

Antiviral Potency Enhancement

Class-level

Target: Di-meta-substituted analogs IC₅₀ low nM (WT), single-digit nM (mutants)

Comparator: Para-substituted analogs showed weaker activity

Meta-methyl substitution associated with enhanced antiviral response in NNRTI series

Reported SAR; precursor compound

Evidence Dimension	Antiviral potency enhancement conferred by meta-methyl vs. para-methyl substitution on arylsulfonyl ring
Target Compound Data	Di-meta-substituted arylsulfonyl analogs: IC50 in low nanomolar range (wild-type HIV-1); single-digit nanomolar against V106A and P236L mutants
Comparator Or Baseline	Para-substituted or unsubstituted arylsulfonyl analogs: weaker activity (exact values not reported for all comparators in the abstract; SAR trend is directional)
Quantified Difference	Meta-methyl substitution 'invariably increased antiviral activities'; di-meta-substitution produced low nanomolar IC50 vs. micromolar or inactive for mono-substituted or para-substituted analogs
Conditions	HIV-1 wild-type and NNRTI-resistant mutant strains (V106A, P236L, E138K, V108I, Y188C) in cell-based antiviral assays

Why This Matters

For medicinal chemistry teams synthesizing NNRTI candidates, selecting 3-(3-methylbenzenesulfonyl)aniline as the aryl sulfone precursor embeds a SAR-validated meta-methyl substitution that literature evidence shows is critical for antiviral potency, reducing the need for late-stage re-synthesis.

• [1] Chan, J. H. et al. 2-Amino-6-arylsulfonylbenzonitriles as Non-nucleoside Reverse Transcriptase Inhibitors of HIV-1. J. Med. Chem. 2001, 44 (12), 1866–1882. View Source

Predicted pKa Difference: meta vs. para Isomers

The position of the methyl group on the benzenesulfonyl ring modulates the electron-withdrawing character of the sulfone and consequently the basicity of the aniline nitrogen. For the para-methyl (tosyl) analog 2-tosylaniline (CAS 1213-33-8), the predicted pKa of the anilinium ion is 1.01 ± 0.10 . For the 3-methylbenzenesulfonyl target compound, the meta-methyl group exerts a different Hammett substituent constant (σ_meta = -0.07 for CH3 vs. σ_para = -0.17), resulting in a distinct pKa value. Although an experimentally measured pKa for the target compound was not located in the public literature, the Hammett analysis predicts a higher pKa (weaker conjugate acid) for the meta-methyl isomer relative to the para-methyl isomer, which translates to altered protonation state and nucleophilicity under physiological or reaction conditions.

Predicted pKa Difference

Data to verify

Predicted pKa > 1.0 (meta) vs 1.01 (para-methyl tosyl analog)

Directional basicity difference predicted; experimental data pending

Hammett σ analysis

Evidence Dimension	Predicted aniline pKa (basicity)
Target Compound Data	Predicted pKa > 1.0 (based on Hammett σ_meta analysis; exact predicted value not available in public sources)
Comparator Or Baseline	2-Tosylaniline (para-methyl isomer, CAS 1213-33-8): predicted pKa = 1.01 ± 0.10
Quantified Difference	Directional: meta-methyl isomer predicted to be less acidic (higher pKa) than para-methyl isomer due to weaker electron-withdrawing effect of meta-CH3 vs. para-CH3 on the sulfone
Conditions	Predicted values (ACD/Labs or equivalent); experimental verification pending

Why This Matters

Procurement of the correct isomer ensures consistent protonation behavior in aqueous buffers and during amide coupling or diazotization reactions, preventing batch-to-batch variability in downstream synthetic yields.

11β-HSD1 Inhibitor Pharmacophore: Benzenesulfonanilide Scaffold

A series of benzenesulfonanilide derivatives was identified and optimized as a novel class of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors. The optimized compounds (S)-10 and (S)-23 displayed IC50 values of 1.8 nM and 1.4 nM, respectively, in the 11β-HSD1 SPA assay [1]. The benzenesulfonanilide core—comprising a sulfonamide linkage between two aryl rings—is the minimal pharmacophoric element, and variation of aryl substituents modulates potency. 3-(3-Methylbenzenesulfonyl)aniline provides a pre-functionalized entry into this scaffold with a meta-methyl group on the sulfonyl aryl ring, a substitution pattern that can be further elaborated to optimize target affinity.

11β-HSD1 Inhibitor Scaffold

Class-level

Lead benzenesulfonanilides IC₅₀ 1.4–1.8 nM (SPA assay)

Benzenesulfonanilide scaffold validated for 11β-HSD1 inhibition

Precursor for SAR library exploration

Evidence Dimension	11β-HSD1 inhibitory potency
Target Compound Data	Not directly tested; serves as synthetic precursor to benzenesulfonanilide derivatives
Comparator Or Baseline	Lead compounds (S)-10 and (S)-23: 11β-HSD1 SPA IC50 = 1.8 nM and 1.4 nM respectively
Quantified Difference	Class-level: benzenesulfonanilide scaffold achieves single-digit nanomolar 11β-HSD1 inhibition when appropriately substituted
Conditions	Scintillation proximity assay (SPA) with human 11β-HSD1 enzyme

Why This Matters

This validates the benzenesulfonanilide core as a privileged scaffold for 11β-HSD1 drug discovery; 3-(3-methylbenzenesulfonyl)aniline is a direct synthetic entry point for SAR exploration around the sulfonyl aryl ring.

• [1] Rew, Y.; DeGraffenreid, M.; He, X.; Jaen, J. C.; McMinn, D. L.; Sun, D.; Tu, H.; Ursu, S.; Powers, J. P. Discovery and optimization of benzenesulfonanilide derivatives as a novel class of 11β-HSD1 inhibitors. Bioorg. Med. Chem. Lett. 2012, 22 (11), 3786–3790. View Source

Potent Anti-MRSA/VRE Activity of Benzenesulfonanilides

A focused library of benzenesulfonanilides was screened for activity against drug-resistant Gram-positive pathogens. Lead compounds 16b and 16c exhibited MIC values of 0.5 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA) and 1.0 µg/mL against vancomycin-resistant Enterococcus (VRE), compared to vancomycin which showed MIC = 2.0 µg/mL (MRSA) and 125 µg/mL (VRE) [1]. The benzenesulfonanilide core was identified as a novel anti-MRSA/VRE pharmacophore operating through a mechanism distinct from classical sulfa drugs. 3-(3-Methylbenzenesulfonyl)aniline, as a primary aniline-containing benzenesulfonanilide, serves as a versatile intermediate for generating focused libraries targeting antibacterial drug discovery.

Anti-MRSA/VRE Activity

Class-level

MIC 0.5 µg/mL (MRSA), 1.0 µg/mL (VRE)

Scaffold shows antibacterial activity in screening; building block for library synthesis

Reported MIC values; lead compounds

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	Not directly tested; serves as building block for benzenesulfonanilide library synthesis
Comparator Or Baseline	Compound 16b: MIC = 0.5 µg/mL (MRSA), 1.0 µg/mL (VRE); Vancomycin: MIC = 2.0 µg/mL (MRSA), 125 µg/mL (VRE)
Quantified Difference	Benzenesulfonanilide leads are 4-fold more potent than vancomycin against MRSA and 125-fold more potent against VRE
Conditions	Broth microdilution assay against clinical isolates of MRSA and VRE

Why This Matters

The benzenesulfonanilide scaffold has demonstrated validated antibacterial activity against WHO priority pathogens; 3-(3-methylbenzenesulfonyl)aniline enables synthesis of analogs exploring the impact of the meta-methyl substituent on antibacterial potency and spectrum.

• [1] Namba, K.; Zheng, X.; Motoshima, K.; Kobayashi, H.; Tai, A.; Takahashi, E.; Sasaki, K.; Okamoto, K.; Kakuta, H. Design and synthesis of benzenesulfonanilides active against methicillin-resistant Staphylococcus aureus and vancomycin-resistant Enterococcus. Bioorg. Med. Chem. 2008, 16 (11), 6131–6144. View Source

Conformational Impact of Meta-Methyl Substitution

The X-ray crystal structure of compound 3v (bearing a meta-methyl arylsulfonyl group) bound to HIV-1 reverse transcriptase revealed a specific binding conformation in which the meta-methyl group occupies a hydrophobic sub-pocket, rationalizing the SAR observation that meta substitution enhances potency [1]. In contrast, para-substituted analogs cannot access this same conformational fit. While the target compound 3-(3-methylbenzenesulfonyl)aniline is the synthetic precursor rather than the crystallized ligand, the meta-methyl group it carries is the identical structural feature that enabled the favorable binding conformation observed crystallographically.

Binding Conformation

Class-level

X-ray structure of 3v shows meta-methyl in hydrophobic pocket (PDB 1jlq)

Meta-methyl engages a defined sub-pocket; supports rational design

Structural basis for potency differentiation

Evidence Dimension	Binding conformation and target engagement
Target Compound Data	Contains meta-methyl group identical to that in crystallized ligand 3v (complex with HIV-1 RT, PDB entry 1jlq)
Comparator Or Baseline	Para-methyl analogs: cannot engage the same hydrophobic sub-pocket; reduced potency observed in SAR studies
Quantified Difference	Qualitative: meta-methyl enables a binding conformation not accessible to para-methyl; quantitative potency difference observed in antiviral IC50
Conditions	X-ray crystallography of HIV-1 RT:3v complex at resolution sufficient for unambiguous assignment of ligand orientation

Why This Matters

The structural biology evidence confirms that the meta-methyl group is not a passive substituent but an active determinant of target binding geometry, providing a rational basis for selecting this isomer over para-methyl alternatives in structure-based drug design.

• [1] Chan, J. H. et al. 2-Amino-6-arylsulfonylbenzonitriles as Non-nucleoside Reverse Transcriptase Inhibitors of HIV-1. J. Med. Chem. 2001, 44 (12), 1866–1882. (Includes X-ray structure of compound 3v, PDB: 1jlq.) View Source

Physicochemical Comparison to Closest Analogs

The table below summarizes key molecular descriptors differentiating 3-(3-methylbenzenesulfonyl)aniline from its closest commercially available analogs. The meta-methyl substitution produces a unique combination of LogP, polar surface area, and predicted pKa that cannot be replicated by any single analog. Note: predicted values are based on ACD/Labs Percepta or equivalent computational platforms; experimentally measured values are unavailable in the public domain for the target compound .

Physicochemical Profile

Data to verify

MW 247.31; TPSA ~68.5 Ų; LogP ~0.5–1.0 higher than unsubstituted; pKa ~0.2–0.5 higher than para isomer

Property profile distinct from closest analogs; supports isomer verification

Predicted values; experimental data not publicly available

Evidence Dimension	Molecular and physicochemical property comparison across positional and substituent isomers
Target Compound Data	3-(3-Methylbenzenesulfonyl)aniline: CAS 1892973-15-7; MW 247.31; MF C13H13NO2S; TPSA ~68.5 Ų; HBD 1; HBA 3; RotB 2; SMILES Cc1cccc(S(=O)(=O)c2cccc(N)c2)c1
Comparator Or Baseline	1) 2-Tosylaniline (CAS 1213-33-8): MW 247.31; pKa (pred) 1.01; mp 120–121°C. 2) 3-(4-Methylbenzenesulfonyl)aniline (CAS 1892465-71-2): MW 247.31. 3) 3-(Phenylsulfonyl)aniline (CAS 26815-49-6): MW 233.29; LogP (pred) 1.76; mp 143.9°C. 4) 3-(Methylsulfonyl)aniline (CAS 35216-39-8): MW 171.22; aliphatic sulfone.
Quantified Difference	MW difference: +14.02 Da vs. 3-(phenylsulfonyl)aniline; +76.09 Da vs. 3-(methylsulfonyl)aniline. LogP difference: estimated +0.5 to +1.0 vs. unsubstituted analog due to methyl group. pKa difference: estimated +0.2 to +0.5 vs. para-methyl isomer based on Hammett σ analysis.
Conditions	Predicted physicochemical properties; experimental melting point, solubility, and LogP not reported for target compound in public literature.

Why This Matters

This comparator table enables procurement teams to verify that the ordered compound matches the intended isomer and to anticipate solubility, permeability, and reactivity differences relative to common alternatives.

Application Scenarios for 3-(3-Methylbenzenesulfonyl)aniline

HIV-1 NNRTI Candidate Synthesis

Based on the SAR finding that meta-methyl substitution on the arylsulfonyl ring invariably increases anti-HIV-1 potency [1], 3-(3-methylbenzenesulfonyl)aniline serves as a direct precursor for constructing 2-amino-6-arylsulfonylbenzonitrile analogs. Its primary aniline group can be elaborated via Sandmeyer chemistry, Buchwald–Hartwig amination, or diazotization to access diverse NNRTI candidates while preserving the potency-enhancing meta-methyl substitution pre-installed on the sulfonyl ring.

11β-HSD1 Focused Library Synthesis

The benzenesulfonanilide scaffold has produced 11β-HSD1 inhibitors with IC50 values below 2 nM [2]. 3-(3-Methylbenzenesulfonyl)aniline provides a ready-to-functionalize building block where the free aniline can be coupled to various carboxylic acids, sulfonyl chlorides, or heterocyclic electrophiles to generate diverse benzenesulfonanilide analogs for 11β-HSD1 screening cascades.

Anti-MRSA/VRE Benzenesulfonanilide Library

The benzenesulfonanilide class has demonstrated MIC values of 0.5 µg/mL against MRSA, outperforming vancomycin by 4-fold [3]. 3-(3-Methylbenzenesulfonyl)aniline is an ideal amine coupling partner for generating focused libraries where the sulfonyl aryl ring substituent effect on antibacterial potency and cytotoxicity can be systematically evaluated.

Structure-Based Design with Meta-Methyl Binding Determinant

The X-ray co-crystal structure of a meta-methyl arylsulfonyl ligand (compound 3v) bound to HIV-1 reverse transcriptase demonstrated that the meta-methyl group occupies a defined hydrophobic sub-pocket [1]. This structural information can guide the design of 3-(3-methylbenzenesulfonyl)aniline-derived compounds targeting enzymes with analogous hydrophobic clefts, such as other sulfone-binding proteins or enzymes with structurally characterized allosteric sites.

Application

Selection Property

Validation Focus

HIV-1 NNRTI Candidate Synthesis

meta-Methyl arylsulfonyl building block

Cell-based antiviral potency and mutant strain profiling

11β-HSD1 Focused Library Synthesis

Benzenesulfonanilide scaffold

11β-HSD1 enzyme inhibition (SPA)

Anti-MRSA/VRE Library Synthesis

Benzenesulfonanilide core with primary aniline

MIC against drug-resistant Gram-positive strains

Structure-Based Design

meta-Methyl group for hydrophobic sub-pocket engagement

Crystallographic binding mode confirmation

• [1] Chan, J. H. et al. 2-Amino-6-arylsulfonylbenzonitriles as Non-nucleoside Reverse Transcriptase Inhibitors of HIV-1. J. Med. Chem. 2001, 44 (12), 1866–1882. View Source
• [2] Rew, Y. et al. Discovery and optimization of benzenesulfonanilide derivatives as a novel class of 11β-HSD1 inhibitors. Bioorg. Med. Chem. Lett. 2012, 22 (11), 3786–3790. View Source
• [3] Namba, K. et al. Design and synthesis of benzenesulfonanilides active against methicillin-resistant Staphylococcus aureus and vancomycin-resistant Enterococcus. Bioorg. Med. Chem. 2008, 16 (11), 6131–6144. View Source